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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core methodologies

and findings related to the identification and characterization of the Proctolin receptor. The

neuropeptide Proctolin (Arg-Tyr-Leu-Pro-Thr) is a crucial signaling molecule in arthropods,

modulating a variety of physiological processes including muscle contraction,

cardioacceleration, and neurotransmission.[1][2] The identification of its cognate receptor was a

significant step in understanding its mechanism of action and has opened avenues for the

development of novel insecticides and research tools. This guide will delve into the

experimental workflows, from initial identification to detailed characterization of its signaling

pathways, providing researchers with the foundational knowledge to investigate this important

receptor system.

Identification of the Proctolin Receptor
The Proctolin receptor was first identified in Drosophila melanogaster as the orphan G protein-

coupled receptor (GPCR), CG6986.[1][3][4] This discovery was a culmination of efforts that

involved molecular cloning and expression of the orphan receptor in heterologous cell systems,

followed by screening against a library of neuropeptides.

Molecular Cloning and Heterologous Expression
The initial step in identifying the Proctolin receptor involved the cloning of the full-length cDNA

of the candidate orphan receptor, CG6986, from Drosophila melanogaster. This cDNA was then
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subcloned into a mammalian expression vector suitable for high-level expression in cell lines

such as Chinese Hamster Ovary (CHO) or Human Embryonic Kidney 293 (HEK-293) cells.[3]

[4]

Experimental Workflow for Proctolin Receptor Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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